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Compound of Interest

Compound Name: 2-Chlorophenylhydrazine Sulfate

CAS No.: 198279-94-6

Cat. No.: B1499422 Get Quote

Executive Summary: Operational Safety Directive
CRITICAL WARNING: 2-Chlorophenylhydrazine Sulfate is a hydrazine derivative. Like its

parent compound phenylhydrazine, it is a potent reducing agent, a suspected carcinogen, and

acutely toxic.

DO NOT attempt to deactivate this compound using standard oxidative bleach (sodium

hypochlorite) protocols on the benchtop. The reaction between chlorinated hydrazine

derivatives and hypochlorite can generate explosive chloro-azides, toxic chloramines, and

exothermic gas evolution that may rupture containment.

The only validated, safe disposal method is off-site thermal destruction (incineration) via a

licensed hazardous waste contractor.

Chemical Profile & Hazard Identification
Before initiating any waste workflow, confirm the identity and specific hazards of the material.[1]

While the hydrochloride salt (CAS 41052-75-9) is more common, the sulfate salt shares the

same toxicological profile driven by the hydrazine moiety.
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Parameter Data / Specification

Chemical Name 2-Chlorophenylhydrazine Sulfate

CAS Number

Refer to specific vendor SDS (Commonly

41052-75-9 for HCl analog; treat Sulfate as

equivalent hazard)

GHS Classification
Acute Tox. 3 (Oral/Dermal/Inhalation), Carc. 2

(Suspected), Aquatic Acute 1

Physical State White to off-white crystalline solid

Reactivity
Incompatible with strong oxidizers, copper, zinc,

and organic solvents.[2]

RCRA Status

Non-Listed (Not P-listed P068 like

Phenylhydrazine), but regulated as

Characteristic Waste (Toxic/Reactive).

Waste Classification Logic
Proper classification is the prerequisite for acceptance by waste handlers.[1] Unlike

Phenylhydrazine (P068), 2-Chlorophenylhydrazine is not explicitly named on the EPA P-list.

However, it must be managed as Hazardous Waste due to toxicity and potential reactivity.
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Waste Material Identification

Is it Unused/Pure Substance?

Is it a Mixture/Solution?

No

Classification: Toxic Solid, Organic, N.O.S.

Yes

Does it contain solvents?

Primary Code: D003 (Reactivity)*
*If untested, assume reactive

Destination: High-Temp Incineration

Classification: Flammable Liquid, Toxic

Organic Solvents

Classification: Toxic Liquid, Corrosive

Aqueous/Acidic

Click to download full resolution via product page

Figure 1: Decision matrix for classifying 2-Chlorophenylhydrazine waste streams. Note that

while not P-listed, "Reactivity" (D003) is often assigned conservatively to hydrazines due to

their reducing power.

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Substance/Stockpile)
Objective: Secure packaging for transport without benchtop manipulation.
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PPE Requirements: Double nitrile gloves (0.11mm min), safety goggles, lab coat, and N95

particulate respirator (or fume hood work).

Primary Containment:

Do not empty the original container if possible.

If the original container is compromised, transfer the solid into a High-Density

Polyethylene (HDPE) wide-mouth jar. Avoid glass if possible to prevent breakage during

transport.

Why HDPE? Hydrazine salts can etch glass over long periods, and HDPE provides impact

resistance.

Secondary Containment: Place the primary container inside a clear, sealable plastic bag (4

mil thickness).

Labeling:

Label as "Hazardous Waste - Toxic Solid, Organic, N.O.S. (2-Chlorophenylhydrazine
Sulfate)".

Add hazard sticker: "Toxic" (Skull & Crossbones).

Protocol B: Liquid Waste (Reaction Mixtures)
Objective: Segregation from incompatible streams.

Segregation:

NEVER mix with oxidizing acids (Nitric, Perchloric) or bleach waste streams. This will

cause immediate exotherm and gas evolution.

NEVER mix with heavy metal waste (Copper, Iron). Metals catalyze the decomposition of

hydrazines.

pH Adjustment (Optional but Risky):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1499422?utm_src=pdf-body
https://www.benchchem.com/product/b1499422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the solution is highly acidic (pH < 2), it is safer to leave it acidic than to attempt

neutralization, which generates heat. Label clearly as "Acidic Toxic Waste".

Container: Use an amber glass or HDPE waste carboy. Vented caps are recommended to

prevent pressure buildup from slow decomposition.

Protocol C: Spill Cleanup (Emergency)
Objective: Containment without generating dust or aerosols.[1][3][4][5]

Evacuate: Clear the immediate area.

PPE: Upgrade to full-face respirator if dust is airborne.

Neutralization (Spill Only):

Do NOT use bleach.[6]

Cover the spill with a dry absorbent (Vermiculite or Sand).

If a chemical neutralizer is strictly required by EHS policy, use a Citric Acid solution to

ensure the hydrazine remains protonated (salt form), which reduces vapor pressure.

Collection: Scoop absorbed material into a hazardous waste pail. Wipe the surface with

water and detergent; dispose of wipes as hazardous waste.

Scientific Integrity: Why We Do Not "Deactivate"
Many laboratory guides suggest deactivating hydrazines with sodium hypochlorite (bleach). As

a Senior Scientist, I strongly advise against this for 2-Chlorophenylhydrazine Sulfate.

The Mechanism of Danger: The reaction between a hydrazine (

) and hypochlorite (

) typically proceeds via oxidation.

For phenyl derivatives, this can form phenyl azides or chlorinated benzenes, which are often
explosive or more toxic than the starting material. Furthermore, the sulfate salt is acidic; adding
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bleach releases Chlorine Gas (

) immediately.

The Safe Pathway: Incineration at >1000°C ensures complete mineralization:

Commercial incinerators are equipped with scrubbers to capture the acid gases (

), rendering the process environmentally safe.

Transport & Regulatory Data
When preparing the waste manifest for your EHS officer or waste contractor, use the following

designations.

Regulatory
Body

Classification UN Number
Proper
Shipping
Name

Packing Group

DOT (USA) Class 6.1 (Toxic) UN 2811

Toxic solid,

organic, n.o.s.

(2-

Chlorophenylhyd

razine Sulfate)

III

IATA (Air) Class 6.1 (Toxic) UN 2811
Toxic solid,

organic, n.o.s.[7]
III

IMDG (Sea) Class 6.1 (Toxic) UN 2811
Toxic solid,

organic, n.o.s.[4]
III

Note: If the material is in solution, UN 2810 (Toxic liquid, organic, n.o.s.) applies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1007.pdf
https://ehs.stanford.edu/wp-content/uploads/Sodium-Hypochlorite-Bleach-Fact-Sheet.pdf
https://www.benchchem.com/product/b1499422?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10792~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2010:36:30~~Hydrazine%20sulfate~~
https://nj.gov/health/eoh/rtkweb/documents/fs/1707.pdf
https://pim-resources.coleparmer.com/sds/95737.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106980-SDS-EN.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSUH0560~~PDF~~MTR~~CGV4~~EN~~2025-08-13%2014:21:26~~Hydrazine%20hydrate~~
https://researchsafety.northwestern.edu/docs/chemical-incompatibility-with-bleach-print-2019.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylhydrazine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenylhydrazine
https://www.benchchem.com/product/b1499422#2-chlorophenylhydrazine-sulfate-proper-disposal-procedures
https://www.benchchem.com/product/b1499422#2-chlorophenylhydrazine-sulfate-proper-disposal-procedures
https://www.benchchem.com/product/b1499422#2-chlorophenylhydrazine-sulfate-proper-disposal-procedures
https://www.benchchem.com/product/b1499422#2-chlorophenylhydrazine-sulfate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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